1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C9H8N4O2S/c1-13-7(14)3-2-6(12-13)8(15)11-9-10-4-5-16-9/h2-5H,1H3,(H,10,11,15)
• InChI Key: SCYYZDDYWZMYMT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NC2=NC=CS2
• Molecular Formula: C9H8N4O2S
• Molecular Weight: 236.25 g/mol

Description

1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound has been synthesized using various methods and has shown promising results in several scientific studies.

Mechanism of Action

The mechanism of action of 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide is not fully understood. However, it is believed that it works by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer cell growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines, and to inhibit the activity of Akt, a protein involved in cancer cell growth.
Biochemical and Physiological Effects:
1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and to inhibit the activity of COX-2. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide in lab experiments is its potential as an anti-inflammatory and anti-cancer agent. It has also been shown to have low toxicity in vitro. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide. One direction is to further study its potential as an anti-inflammatory agent and to explore its effects on other inflammatory diseases, such as rheumatoid arthritis. Another direction is to further study its potential as an anti-cancer agent and to explore its effects on other types of cancer. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 2-aminothiazole with 3-cyanopyridine in the presence of a base such as potassium carbonate. The resulting product is then further reacted with methyl isocyanate to obtain 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide. Other methods include the reaction of 2-aminothiazole with 3-bromopyridine followed by reaction with methyl isocyanate and the reaction of 2-aminothiazole with 3-chloropyridine followed by reaction with methyl isocyanate.

Scientific Research Applications

1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide has shown promising results in several scientific studies. It has been studied for its potential as an anti-inflammatory agent, as well as its effects on cancer cells. In one study, it was found that 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide inhibits the production of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases. In another study, it was found that 1-methyl-6-oxo-N-(1,3-thiazol-2-yl)pyridazine-3-carboxamide inhibits the growth of cancer cells and induces apoptosis, making it a potential anti-cancer agent.